Cas no 1824309-48-9 (2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)-
• CAS No: 1824309-48-9
• MF: C₈H₅NOS₂
• MW: 195.261399030685
• CID: 5253665
• Update Time: 2025-06-14

2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)-

• Inchi： 1S/C8H5NOS2/c10-4-7-3-6(5-12-7)8-9-1-2-11-8/h1-5H
• InChI Key： CNZQVHNMLYWKPZ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2=NC=CS2)C=1

Additional information on 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)-

Comprehensive Overview of 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- (CAS No. 1824309-48-9)

2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. With its unique molecular structure combining thiophene and thiazole moieties, this compound serves as a versatile building block for the synthesis of complex molecules. Its CAS No. 1824309-48-9 is a critical identifier for researchers and manufacturers seeking high-purity intermediates for advanced applications.

The growing interest in heterocyclic compounds like 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- is driven by their potential in drug discovery and functional materials. Recent studies highlight its role in developing antimicrobial agents and organic semiconductors, aligning with the global demand for innovative solutions in healthcare and renewable energy. Researchers often search for "thiophene-thiazole hybrid applications" or "CAS 1824309-48-9 synthesis methods," reflecting the compound's relevance in cutting-edge science.

From a structural perspective, the aldehyde functional group in 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- enables diverse chemical modifications, making it invaluable for creating custom ligands and catalysts. Its electron-rich aromatic systems contribute to applications in OLED technology and sensor development, topics frequently explored in academic and industrial forums. Optimized synthetic routes for this compound are often discussed under keywords like "high-yield thiophene aldehyde preparation."

In the context of green chemistry, 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- has been investigated for eco-friendly synthesis protocols. This aligns with the surge in searches for "sustainable heterocyclic compound production" and "biodegradable chemical intermediates." The compound's stability and compatibility with microwave-assisted reactions further enhance its appeal for modern laboratories aiming to reduce solvent waste.

Quality control of CAS 1824309-48-9 is another critical area, with analytical techniques such as HPLC and NMR spectroscopy ensuring batch consistency. Industry professionals frequently inquire about "purity standards for thiazole derivatives" and "storage conditions for light-sensitive aldehydes," underscoring the need for precise handling guidelines. Proper documentation of spectral data and safety profiles remains essential for regulatory compliance.

Looking ahead, the demand for 2-Thiophenecarboxaldehyde, 4-(2-thiazolyl)- is expected to rise alongside advancements in personalized medicine and smart materials. Its integration into drug delivery systems and conductive polymers positions it as a key player in next-generation technologies. As research continues, queries like "thiophene-thiazole scaffold in cancer therapy" and "CAS 1824309-48-9 patent landscape" will likely dominate scientific discourse.